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Compound of Interest

Compound Name: 1,1-Dibromopentane

Cat. No.: B15482941

Technical Guide: 1,1-Dibromopentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,1-Dibromopentane, including its molecular formula and weight. It also outlines
a general experimental protocol for its synthesis and presents a visual representation of the
synthetic workflow.

Core Data Presentation

The quantitative data for 1,1-Dibromopentane are summarized in the table below for easy
reference and comparison.
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Property Value

Molecular Formula CsH10Brz[1]

Molecular Weight 229.94 g/mol [1]

CAS Number 13320-56-4[1]

IUPAC Name 1,1-dibromopentane[1]
Synonyms Pentane, 1,1-dibromo-[1]
Boiling Point 189 °C (estimate)
Melting Point -28.63 °C (estimate)
Density 1.654 g/mL (estimate)

Synthesis of 1,1-Dibromopentane: Experimental

Protocol

A common method for the synthesis of gem-dibromoalkanes, such as 1,1-Dibromopentane,

involves the reaction of an aldehyde with a brominating agent like phosphorus pentabromide.

The following is a generalized experimental protocol for such a transformation.

Reaction:

Pentanal + PBrs — 1,1-Dibromopentane + POBr3

Materials:

Pentanal

Phosphorus pentabromide (PBrs)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous diethyl ether or other suitable inert solvent
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e Anhydrous magnesium sulfate or sodium sulfate
e Round-bottom flask

e Reflux condenser

e Dropping funnel

e Magnetic stirrer and stir bar

e Heating mantle or oil bath

e Separatory funnel

» Rotary evaporator

« Distillation apparatus

Procedure:

o Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a
reflux condenser with a drying tube, and a dropping funnel, place phosphorus pentabromide.

e Solvent Addition: Add a suitable anhydrous solvent, such as diethyl ether, to the flask to
create a slurry.

o Reactant Addition: Cool the flask in an ice bath. Dissolve pentanal in the same anhydrous
solvent and add it to the dropping funnel. Add the pentanal solution dropwise to the stirred
slurry of phosphorus pentabromide at a rate that maintains the reaction temperature below
10 °C.

o Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. The reaction mixture may then be gently heated to reflux for a period to
ensure the reaction goes to completion. The progress of the reaction can be monitored by
thin-layer chromatography (TLC) or gas chromatography (GC).

o Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully pour
the reaction mixture over crushed ice to quench the excess phosphorus pentabromide.
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o Extraction: Transfer the mixture to a separatory funnel. The organic layer is separated, and
the aqueous layer is extracted with additional portions of the solvent.

» Washing: Combine the organic layers and wash sequentially with cold water, saturated
sodium bicarbonate solution (to neutralize any acidic byproducts), and brine.

» Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or
sodium sulfate.

e Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a
rotary evaporator.

 Purification: The crude 1,1-Dibromopentane is then purified by fractional distillation under
reduced pressure to yield the final product.

Synthetic Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 1,1-Dibromopentane from
pentanal.
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Caption: Synthetic workflow for 1,1-Dibromopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://m.youtube.com/watch?v=MWeIDj3s-RQ
https://www.benchchem.com/product/b15482941#1-1-dibromopentane-molecular-weight-and-formula
https://www.benchchem.com/product/b15482941#1-1-dibromopentane-molecular-weight-and-formula
https://www.benchchem.com/product/b15482941#1-1-dibromopentane-molecular-weight-and-formula
https://www.benchchem.com/product/b15482941#1-1-dibromopentane-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15482941?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15482941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

